Cas no 57757-16-1 (1,3-Butanediamine, N,N'-dimethyl-)

• Product Name: 1,3-Butanediamine, N,N'-dimethyl-
• CAS No: 57757-16-1
• MF: C₆H₁₆N₂
• MW: 116.204641342163
• CID: 1606414
• PubChem ID: 21900695
• Update Time: 2025-04-21

1,3-Butanediamine, N,N'-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanediamine, N,N'-dimethyl-
• 1-N,3-N-dimethylbutane-1,3-diamine
• N1,N3-Dimethylbutane-1,3-diamine
• 57757-16-1
• SCHEMBL331872
• AKOS006347728
• N~1~,N~3~-Dimethylbutane-1,3-diamine
• SCHEMBL22475320
• DTXSID70619744

• Inchi： 1S/C6H16N2/c1-6(8-3)4-5-7-2/h6-8H,4-5H2,1-3H3
• InChI Key： DKZBLXUAJDHZQQ-UHFFFAOYSA-N
• SMILES： N(C)C(C)CCNC

Computed Properties

• Exact Mass: 116.13148
• Monoisotopic Mass: 116.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 45.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06